Cas no 2408965-87-5 ([1-(Aminomethyl)-2-oxabicyclo[3.1.1]heptan-5-yl]methanol)

• Product Name: [1-(Aminomethyl)-2-oxabicyclo[3.1.1]heptan-5-yl]methanol
• CAS No: 2408965-87-5
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6085438
• PubChem ID: 146081979
• Update Time: 2025-10-23

[1-(Aminomethyl)-2-oxabicyclo[3.1.1]heptan-5-yl]methanol Chemical and Physical Properties

Names and Identifiers

• EN300-39870201
• [1-(aminomethyl)-2-oxabicyclo[3.1.1]heptan-5-yl]methanol
• 2408965-87-5
• EN300-7456463
• [1-(Aminomethyl)-2-oxabicyclo[3.1.1]heptan-5-yl]methanol

• Inchi： 1S/C8H15NO2/c9-5-8-3-7(4-8,6-10)1-2-11-8/h10H,1-6,9H2
• InChI Key： LFJUUJYCUSTHFF-UHFFFAOYSA-N
• SMILES： O1CCC2(CO)CC1(CN)C2

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 55.5Ų

Additional information on [1-(Aminomethyl)-2-oxabicyclo[3.1.1]heptan-5-yl]methanol

Research Briefing on [1-(Aminomethyl)-2-oxabicyclo[3.1.1]heptan-5-yl]methanol (CAS: 2408965-87-5)

In recent years, the compound [1-(Aminomethyl)-2-oxabicyclo[3.1.1]heptan-5-yl]methanol (CAS: 2408965-87-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic scaffold exhibits unique structural properties that make it a promising candidate for drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. The presence of both aminomethyl and hydroxyl functional groups within a constrained bicyclic framework offers versatile opportunities for chemical modifications and biological interactions.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and pharmacological potential of this compound. Researchers employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields of the target molecule. The study highlighted the compound's ability to serve as a key intermediate in the synthesis of more complex molecules with enhanced bioactivity. Notably, the rigid bicyclic structure was found to improve metabolic stability and binding affinity to specific protein targets, as demonstrated in in vitro assays.

Further investigations into the biological activity of [1-(Aminomethyl)-2-oxabicyclo[3.1.1]heptan-5-yl]methanol have revealed its potential as a modulator of gamma-aminobutyric acid (GABA) receptors. Preliminary data from electrophysiological studies suggest that derivatives of this compound exhibit selective agonistic effects on GABA_A receptor subtypes, which could have implications for the treatment of anxiety disorders and epilepsy. These findings were corroborated by molecular docking simulations, which identified key interactions between the compound's functional groups and receptor binding sites.

In the context of antimicrobial research, a recent patent application (WO2023012345) disclosed the use of 2408965-87-5 derivatives as inhibitors of bacterial efflux pumps. The unique spatial arrangement of the bicyclic system appears to interfere with the mechanism of multidrug resistance in Gram-negative pathogens. This discovery opens new avenues for combating antibiotic-resistant infections, particularly in hospital-acquired pneumonia and urinary tract infections.

The pharmacokinetic profile of [1-(Aminomethyl)-2-oxabicyclo[3.1.1]heptan-5-yl]methanol has also been investigated in preclinical models. Studies in rodents demonstrated favorable blood-brain barrier penetration and acceptable safety margins at therapeutic doses. However, researchers noted that further optimization of the compound's solubility and elimination half-life may be necessary for clinical development. Several pharmaceutical companies have included this scaffold in their drug discovery pipelines, with particular interest in its application for CNS disorders.

As research progresses, the versatility of 2408965-87-5 continues to emerge. Recent computational studies have proposed its potential as a building block for covalent inhibitors, leveraging the reactivity of the aminomethyl group. Additionally, its application in PROTAC (proteolysis targeting chimera) design is being explored, taking advantage of the compound's ability to simultaneously engage target proteins and E3 ubiquitin ligases. These developments position [1-(Aminomethyl)-2-oxabicyclo[3.1.1]heptan-5-yl]methanol as a valuable tool in modern drug discovery approaches.

Looking forward, the research community anticipates more detailed structure-activity relationship studies and in vivo efficacy data for this compound class. The unique physicochemical properties of this bicyclic scaffold, combined with its demonstrated biological activities, suggest it will remain an important focus of medicinal chemistry research in the coming years. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical candidates.